Cas no 205813-75-8 (3H-Pyrazol-3-one,1,2-dihydro-4-methyl-5-(2-methylpropyl)-)

• Product Name: 3H-Pyrazol-3-one,1,2-dihydro-4-methyl-5-(2-methylpropyl)-
• CAS No: 205813-75-8
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 241563
• PubChem ID: 10130071
• Update Time: 2025-04-19

3H-Pyrazol-3-one,1,2-dihydro-4-methyl-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1,2-dihydro-4-methyl-5-(2-methylpropyl)-
• 5-Isobutyl-4-methyl-1H-pyrazol-3(2H)-one
• SCHEMBL5271072
• 205813-75-8

• Inchi： 1S/C8H14N2O/c1-5(2)4-7-6(3)8(11)10-9-7/h5H,4H2,1-3H3,(H2,9,10,11)
• InChI Key： XNWVCQKDIYYRRN-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(CC(C)C)NN1

Computed Properties

• Exact Mass: 154.11072
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13